Cas no 2034562-64-4 (2,5-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]furan-3-carboxamide
• CAS No: 2034562-64-4
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5335254
• Update Time: 2025-05-21

2,5-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)furan-3-carboxamide
• 2,5-dimethyl-N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]furan-3-carboxamide
• 2,5-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]furan-3-carboxamide

• Inchi： 1S/C17H21N3O3/c1-11-9-14(12(2)23-11)17(22)18-7-8-20-16(21)10-13-5-3-4-6-15(13)19-20/h9-10H,3-8H2,1-2H3,(H,18,22)
• InChI Key： WMHDDBMUQJZKSN-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCCC2)=NN1CCNC(C1C=C(C)OC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 555
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9

Additional information on 2,5-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]furan-3-carboxamide

2,5-Dimethyl-N-[2-(3-Oxo-2,3,5,6,7,8-Hexahydrocinnolin-2-Yl)Ethyl]Furan-3-Carboxamide: A Comprehensive Overview

In the realm of organic chemistry and pharmacology, the compound 2,5-dimethyl-N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]furan-3-carboxamide (CAS No. 2034562-64-4) has emerged as a significant molecule of interest. This compound is a derivative of furan carboxamide with a complex structure that includes a hexahydrocinnoline moiety. Its unique chemical composition makes it a promising candidate for various applications in drug discovery and material science.

The hexahydrocinnoline core of this compound is a bicyclic structure that contributes to its stability and bioavailability. Recent studies have highlighted the potential of this moiety in modulating enzyme activity and receptor binding. For instance, researchers have explored its role in inhibiting kinases and other enzymes associated with neurodegenerative diseases. The furan ring in the molecule adds electron-rich aromaticity, which enhances its reactivity and ability to interact with biological targets.

The dimethyl substitution at positions 2 and 5 of the furan ring further modulates the electronic properties of the molecule. This substitution pattern has been shown to improve solubility and permeability, making it more suitable for pharmacological applications. Additionally, the N-substituted ethyl group attached to the hexahydrocinnoline ring introduces flexibility into the molecule, which is crucial for its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled detailed studies of this compound's interactions with biological systems. Molecular docking studies have revealed that 2034562-64-4 exhibits strong binding affinities to several G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for developing new therapeutics. Furthermore, in vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the hexahydrocinnoline ring typically requires a Diels-Alder reaction followed by hydrogenation to achieve the desired stereochemistry. The furan carboxamide moiety is then introduced through amide bond formation under optimized conditions.

From an environmental perspective, the compound's biodegradability and ecological impact are areas of ongoing research. Preliminary studies indicate that it has moderate biodegradability under aerobic conditions; however, further investigations are required to assess its long-term environmental effects.

In conclusion, 2034562-64-4, or N-[2-(3-Oxo-hexahydrocinnolinyl)ethyl]-furan-carboxamide, represents a cutting-edge molecule with diverse applications in pharmaceuticals and beyond. Its unique structure and promising biological activities make it a focal point for future research and development efforts.